Cas no 389630-14-2 (Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]-)

• Product name: Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]-
• CAS No: 389630-14-2
• MF: C₂₅H₂₃FN₆O₄
• MW: 490.486328363419
• CID: 1495111

Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]-
• 1,2-Ethanedione, 1-(4-benzoyl-1-piperazinyl)-2-[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]-

• Inchi： 1S/C25H23FN6O4/c1-27-14-19-29-23(30-36-19)16-7-8-18(26)20-17(13-28-21(16)20)22(33)25(35)32-11-9-31(10-12-32)24(34)15-5-3-2-4-6-15/h2-8,13,27-28H,9-12,14H2,1H3
• InChI Key： VPWCYUJTAACEMT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(=O)C2=CC=CC=C2)CC1)(=O)C(C1C2=C(NC=1)C(C1N=C(CNC)ON=1)=CC=C2F)=O

Computed Properties

• Exact Mass: 490.17669

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 733.9±70.0 °C(Predicted)
• PSA: 124.43
• pka: 11.82±0.30(Predicted)